Cas no 922903-93-3 (N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylcyclopropanecarboxamide)

• Product Name: N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylcyclopropanecarboxamide
• CAS No: 922903-93-3
• MF: C₁₅H₁₈N₂O₃
• MW: 274.315023899078
• CID: 5497664
• PubChem ID: 7687068
• Update Time: 2025-10-11

N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylcyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• 922903-93-3
• F2783-0603
• VU0498608-1
• N-(4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl)cyclopropanecarboxamide
• AKOS024466399
• N-[4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl]cyclopropanecarboxamide
• N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylcyclopropanecarboxamide

• Inchi： 1S/C15H18N2O3/c1-20-13-7-6-11(16-15(19)10-4-5-10)9-12(13)17-8-2-3-14(17)18/h6-7,9-10H,2-5,8H2,1H3,(H,16,19)
• InChI Key： QZMBJAHCNHUJFM-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)NC1=CC=C(C(=C1)N1C(CCC1)=O)OC

Computed Properties

• Exact Mass: 274.13174244g/mol
• Monoisotopic Mass: 274.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 58.6Ų

Additional information on N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylcyclopropanecarboxamide

Comprehensive Overview of N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylcyclopropanecarboxamide (CAS No. 922903-93-3)

N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylcyclopropanecarboxamide (CAS No. 922903-93-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of cyclopropanecarboxamide derivatives, which are known for their diverse biological activities. The presence of a methoxy group and a 2-oxopyrrolidin-1-yl moiety in its structure enhances its binding affinity to specific biological targets, making it a promising candidate for drug development.

In recent years, the scientific community has shown growing interest in N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylcyclopropanecarboxamide due to its potential role in modulating enzyme activity and receptor interactions. Researchers are particularly intrigued by its ability to influence neurotransmitter pathways, which could have implications for treating neurological disorders. This aligns with current trends in precision medicine and targeted therapy, where compounds with specific molecular interactions are highly sought after.

The synthesis of CAS No. 922903-93-3 involves multi-step organic reactions, including amide coupling and cyclization techniques. Its molecular formula and weight have been meticulously characterized using advanced analytical methods such as NMR spectroscopy and mass spectrometry. These techniques ensure the compound's purity and structural integrity, which are critical for its application in high-stakes research environments.

One of the most frequently asked questions about N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylcyclopropanecarboxamide revolves around its solubility and stability under various conditions. Studies indicate that it exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, which is advantageous for in vitro assays. Its stability profile suggests that it can withstand a range of pH levels, making it suitable for diverse experimental setups.

Another area of interest is the compound's potential pharmacokinetic properties. Preliminary data suggest that CAS No. 922903-93-3 may have favorable bioavailability and metabolic stability, though further in vivo studies are needed to confirm these findings. This is particularly relevant given the increasing demand for small-molecule therapeutics with optimized drug-like properties.

From a commercial perspective, N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylcyclopropanecarboxamide is available through specialized chemical suppliers who cater to the pharmaceutical and biotechnology sectors. Its pricing and availability often depend on the scale of procurement, with bulk purchases being more cost-effective for large-scale research initiatives. Researchers are advised to verify the certificate of analysis (CoA) to ensure the compound meets their specific requirements.

In conclusion, N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylcyclopropanecarboxamide (CAS No. 922903-93-3) represents a fascinating area of study in modern chemistry and drug discovery. Its unique structural attributes, combined with its potential therapeutic applications, make it a compound worth watching in the coming years. As research progresses, it is likely to play a pivotal role in advancing our understanding of molecular interactions and drug design.